Cas no 115271-29-9 (Butanoic acid, 3-oxo-, ethyl ester, polymer with 2,2-dimethyl-1,3-propanediol and 2-propanol aluminum salt)

• Product Name: Butanoic acid, 3-oxo-, ethyl ester, polymer with 2,2-dimethyl-1,3-propanediol and 2-propanol aluminum salt
• CAS No: 115271-29-9
• MF: C₂₀H₄₃AlO₈
• MW: 438.532166719437
• CID: 230797
• PubChem ID: 44147382
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, ethyl ester, polymer with 2,2-dimethyl-1,3-propanediol and 2-propanol aluminum salt Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, ethyl ester, polymer with 2,2-dimethyl-1,3-propanediol and 2-propanol aluminum salt
• Butanoic acid, 3-oxo-, ethyl ester, polymer with 2,2-dimethyl-1,3-propanediol and 2-propanol a...
• Butanoic acid, 3-oxo, ethyl ester, polymer with 2,2-dimethyl-1,3-propanediol and 2-propanol aluminium salt, mittlere Molmasse 1200-00 g
• mol
• Butanoic acid, 3-oxo, ethyl ester, polymer with 2,2-dimethyl-1,3-propanediol and 2-propanol aluminium salt, mittlere Molmasse 1200-00 g/mol
• 115271-29-9

• Inchi： 1S/C6H10O3.C5H12O2.3C3H7O.Al/c1-3-9-6(8)4-5(2)7;1-5(2,3-6)4-7;3*1-3(2)4;/h3-4H2,1-2H3;6-7H,3-4H2,1-2H3;3*3H,1-2H3;/q;;3*-1;+3
• InChI Key： FJBVBKKSURSBFI-UHFFFAOYSA-N
• SMILES： [Al+3].OCC(C)(C)CO.O(C(CC(C)=O)=O)CC.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 438.2773317g/mol
• Monoisotopic Mass: 438.2773317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų